4-nitro-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide

• IUPAC Name: 4-nitro-N-thieno[2,3-d]pyrimidin-4-ylbenzamide
• InChI: InChI=1S/C13H8N4O3S/c18-12(8-1-3-9(4-2-8)17(19)20)16-11-10-5-6-21-13(10)15-7-14-11/h1-7H,(H,14,15,16,18)
• InChI Key: JEZTZRCTROWESG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=C3C=CSC3=NC=N2)[N+](=O)[O-]
• Molecular Formula: C13H8N4O3S
• Molecular Weight: 300.29 g/mol

Description

“4-nitro-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide” is a compound with the molecular formula C13H8N4O3S. It belongs to the class of heterocyclic pyrimidine scaffolds, which are aromatic compounds containing two nitrogen atoms at positions 1 and 3 of the six-membered ring. These compounds display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The synthesis of thieno pyrimidine derivatives involves cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. The reaction of these compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produces the β-keto amides.

Molecular Structure Analysis

The molecular structure of “4-nitro-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide” can be analyzed using various spectroscopic techniques. For instance, the IR spectrum can provide information about the functional groups present in the molecule. The 1H NMR and 13C NMR spectra can provide information about the hydrogen and carbon environments in the molecule.

Chemical Reactions Analysis

The chemical reactions involving “4-nitro-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide” can be studied using various techniques. For instance, the reaction of this compound with other reagents can lead to the formation of new compounds with different properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-nitro-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide” can be determined using various techniques. For instance, the melting point can be determined using a melting point apparatus. The molecular weight can be determined using mass spectrometry.

Scientific Research Applications

Anti-Tumor Activity

• . Their impact on cancer cells makes them promising candidates for further investigation.

Antimicrobial Properties

• . These compounds could play a role in combating bacterial and fungal infections.

Spasmolytic Agents

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PI3 Kinase Inhibition

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RNA Alphabet Research

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Mycobacterial Research

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Future Directions

The future directions in the research of “4-nitro-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide” and related compounds could involve the development of new pyrimidines as anti-inflammatory agents. Detailed structure-activity relationship (SAR) analysis could provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.